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Compound of Interest

Compound Name: Rosiptor

Cat. No.: B610560 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of Rosiptor (AQX-

1125) when using Dimethyl Sulfoxide (DMSO) as a solvent. This resource includes frequently

asked questions, troubleshooting advice, detailed experimental protocols, and key data

presented in accessible formats to ensure the successful design and execution of your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of Rosiptor (AQX-1125) in DMSO?

A1: The maximum reported solubility of Rosiptor in DMSO is 150 mg/mL, which is equivalent

to 466.56 mM.[1] It is important to note that achieving this concentration may require sonication

and warming.[1] The purity of DMSO is also a critical factor; the use of newly opened, non-

hygroscopic DMSO is recommended as absorbed water can significantly impact solubility.[1]

Q2: How should I prepare a stock solution of Rosiptor in DMSO?

A2: To prepare a stock solution, you will need to determine your desired concentration and

calculate the required mass of Rosiptor. For example, to prepare a 10 mM stock solution, you

would dissolve the appropriate amount of Rosiptor in the calculated volume of high-purity

DMSO. It is advisable to use a molarity calculator for precise measurements. For high

concentrations, gentle warming and sonication can aid in dissolution.
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Q3: What are the recommended storage conditions for Rosiptor stock solutions in DMSO?

A3: For long-term storage, it is recommended to store Rosiptor stock solutions in DMSO at

-80°C, which should maintain stability for up to two years.[1] For shorter-term storage, -20°C is

acceptable for up to one year.[1] To avoid repeated freeze-thaw cycles, it is best practice to

aliquot the stock solution into smaller, single-use volumes. Some general guidelines suggest

that if a solution is stored at -20°C for more than one month, its efficacy should be re-examined.

Q4: How should I dilute my DMSO stock solution for cell-based assays?

A4: When diluting your Rosiptor DMSO stock solution for cell-based assays, it is crucial to

minimize the final DMSO concentration to avoid cellular toxicity. A final DMSO concentration of

less than 0.5% is generally recommended. To prevent precipitation of the compound, a

stepwise dilution approach is advised. A negative control containing the same final

concentration of DMSO in the culture medium should always be included in your experimental

setup.

Q5: Can I use Rosiptor dissolved in DMSO for in vivo animal studies?

A5: Yes, Rosiptor dissolved in DMSO can be used for in vivo studies. However, the DMSO

stock solution must be further diluted in a vehicle suitable for administration to animals, such as

phosphate-buffered saline (PBS) or 0.9% NaCl. To minimize toxicity in animals, the final

concentration of DMSO in the working solution should ideally be 2% or lower.

Troubleshooting Guide
Issue 1: I am having difficulty dissolving Rosiptor in DMSO at high concentrations.

Solution: Ensure you are using a fresh, high-purity (hygroscopic) grade of DMSO, as

absorbed water can reduce solubility. Gentle warming of the solution and the use of an

ultrasonic bath can facilitate dissolution. If the compound still does not dissolve, consider

preparing a slightly more dilute stock solution.

Issue 2: My compound precipitates when I dilute the DMSO stock solution in my aqueous

buffer or cell culture medium.
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Solution: This is a common issue when diluting a compound from a high-concentration

organic stock into an aqueous solution. To mitigate this, use a stepwise dilution method.

Instead of a single large dilution, perform a series of smaller dilutions. Also, ensure that the

final concentration of DMSO in your working solution is as low as possible while maintaining

the desired concentration of Rosiptor.

Issue 3: I am observing unexpected or inconsistent results in my experiments.

Solution: Inconsistent results could be due to the degradation of the Rosiptor stock solution.

Ensure that you are following the recommended storage conditions and avoiding repeated

freeze-thaw cycles by preparing single-use aliquots. If the stock solution has been stored for

an extended period, particularly at -20°C, consider preparing a fresh stock. It is also

important to include appropriate controls, such as a vehicle control with the same final

DMSO concentration, in all experiments.

Quantitative Data
Table 1: Solubility of Rosiptor (AQX-1125)

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 150 466.56

Ultrasonic and

warming may be

required. Hygroscopic

DMSO can impact

solubility.

Table 2: Recommended Storage of Rosiptor (AQX-1125) Stock Solutions in DMSO

Storage Temperature (°C) Recommended Maximum Storage Period

-80 2 years

-20 1 year
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Rosiptor Stock Solution in DMSO

Materials: Rosiptor (AQX-1125) powder, high-purity anhydrous DMSO, sterile

microcentrifuge tubes, and precision balance.

Calculation: The molecular weight of Rosiptor is 321.43 g/mol . To prepare a 10 mM (0.01

mol/L) solution, you will need 3.2143 mg of Rosiptor per 1 mL of DMSO.

Procedure:

Weigh out the desired amount of Rosiptor powder using a precision balance.

Add the corresponding volume of high-purity DMSO.

Vortex the solution thoroughly. If necessary, use an ultrasonic bath and gentle warming to

ensure complete dissolution.

Once fully dissolved, aliquot the stock solution into single-use, sterile microcentrifuge

tubes.

Storage: Store the aliquots at -80°C for long-term storage.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a Rosiptor (AQX-1125) stock solution in DMSO.
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Troubleshooting Logic for Solubility Issues
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Caption: Troubleshooting guide for compound precipitation upon dilution.
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Simplified Rosiptor (AQX-1125) Signaling Pathway

Rosiptor (AQX-1125)

SHIP1 Activation

activates

Akt Phosphorylation

inhibits

Inflammatory Response

promotes

Click to download full resolution via product page

Caption: Rosiptor activates SHIP1, which in turn inhibits Akt phosphorylation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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